Cas no 1246471-29-3 (N-Boc-3-bromo-6-nitroindole)
N-Boc-3-bromo-6-nitroindole structure
Product Name:N-Boc-3-bromo-6-nitroindole
CAS No:1246471-29-3
MF:C13H13BrN2O4
MW:341.157322645187
MDL:MFCD17169909
CID:1056356
Update Time:2025-07-28
N-Boc-3-bromo-6-nitroindole Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-3-bromo-6-nitroindole
- 1-(4-tert-butylphenyl)-4-oxocyclohexane-1-carboxylic acid
- 1-(4-tert-Butylphenyl)-4-oxocyclohexanecarboxylic Acid
-
- MDL: MFCD17169909
- Inchi: 1S/C13H13BrN2O4/c1-13(2,3)20-12(17)15-7-10(14)9-5-4-8(16(18)19)6-11(9)15/h4-7H,1-3H3
- InChI Key: GPNILAWQQQYXJF-UHFFFAOYSA-N
- SMILES: BrC1=CN(C(=O)OC(C)(C)C)C2C=C(C=CC=21)[N+](=O)[O-]
Computed Properties
- Exact Mass: 274.15700
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 54.37000
- LogP: 3.44960
N-Boc-3-bromo-6-nitroindole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Boc-3-bromo-6-nitroindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238159-5g |
N-Boc-3-bromo-6-nitroindole |
1246471-29-3 | 95% | 5g |
$351 | 2021-08-04 | |
| Chemenu | CM238159-250mg |
N-Boc-3-bromo-6-nitroindole |
1246471-29-3 | 95% | 250mg |
$68 | 2022-09-03 | |
| Chemenu | CM238159-1g |
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1246471-29-3 | 95% | 1g |
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| Chemenu | CM238159-5g |
N-Boc-3-bromo-6-nitroindole |
1246471-29-3 | 95% | 5g |
$636 | 2022-09-03 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY009790-0.25g |
1-Boc-3-(4-amino-1-pyrazolyl)azetidine |
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| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY009790-1g |
(3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4,7-methanoisobenzofuran-1,3-dione |
1246471-29-3 | >97% | 1g |
¥1800.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY009790-5g |
(3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4,7-methanoisobenzofuran-1,3-dione |
1246471-29-3 | >97% | 5g |
¥6400.0 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N38180-1g |
1-(4-tert-butylphenyl)-4-oxocyclohexane-1-carboxylic acid |
1246471-29-3 | 1g |
¥1749.0 | 2021-09-08 | ||
| abcr | AB316540-1 g |
N-Boc-3-bromo-6-nitroindole; 95% |
1246471-29-3 | 1g |
€254.50 | 2023-04-26 | ||
| abcr | AB316540-5 g |
N-Boc-3-bromo-6-nitroindole; 95% |
1246471-29-3 | 5g |
€713.50 | 2023-04-26 |
N-Boc-3-bromo-6-nitroindole Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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